Cas no 917981-05-6 (4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile))

4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile) structure
917981-05-6 structure
Product Name:4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile)
CAS No:917981-05-6
MF:C24H24Br4N2O2
MW:692.075563430786
CID:780422
Update Time:2023-08-03

4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4,4'-[1,10-decanediylbis(oxy)]bis[3,5-dibromo-
    • 3,5-dibromo-4-[10-(2,6-dibromo-4-cyanophenoxy)decoxy]benzonitrile
    • 4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile)
    • Inchi: 1S/C24H24Br4N2O2/c25-19-11-17(15-29)12-20(26)23(19)31-9-7-5-3-1-2-4-6-8-10-32-24-21(27)13-18(16-30)14-22(24)28/h11-14H,1-10H2
    • InChI Key: PARXHIKGYOVSOX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C=C(C=1OCCCCCCCCCCOC1C(=CC(C#N)=CC=1Br)Br)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 13
  • Complexity: 556
  • Topological Polar Surface Area: 66
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